Cas no 2137903-42-3 (Benzene, [[(5-chloro-2,4,4-trimethylpentyl)oxy]methyl]-)

• Product Name: Benzene, [[(5-chloro-2,4,4-trimethylpentyl)oxy]methyl]-
• CAS No: 2137903-42-3
• MF: C₁₅H₂₃ClO
• MW: 254.795523881912
• CID: 5288116
• Update Time: 2025-10-29

Benzene, [[(5-chloro-2,4,4-trimethylpentyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(5-chloro-2,4,4-trimethylpentyl)oxy]methyl]-

• Inchi： 1S/C15H23ClO/c1-13(9-15(2,3)12-16)10-17-11-14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3
• InChI Key： IHRXOIQCXWHPAQ-UHFFFAOYSA-N
• SMILES： C1(COCC(C)CC(C)(C)CCl)=CC=CC=C1

Additional information on Benzene, [[(5-chloro-2,4,4-trimethylpentyl)oxy]methyl]-

Benzene, [[(5-chloro-2,4,4-trimethylpentyl)oxy]methyl]- (CAS No: 2137903-42-3)

The compound Benzene, [[(5-chloro-2,4,4-trimethylpentyl)oxy]methyl]-, identified by the CAS number 2137903-42-3, is a specialized aromatic compound with unique structural and chemical properties. This compound has garnered attention in various fields due to its potential applications in advanced materials and pharmaceuticals. Recent studies have highlighted its role in enhancing the performance of certain polymers and its use as an intermediate in drug synthesis.

The molecular structure of this compound consists of a benzene ring substituted with a specific side chain: the [(5-chloro-2,4,4-trimethylpentyl)oxy]methyl group. This substitution pattern significantly influences the compound's physical and chemical properties, making it suitable for specialized applications. The presence of the chlorine atom and multiple methyl groups introduces steric hindrance and electronic effects that can be exploited in designing novel materials.

Recent research has focused on the synthesis and characterization of this compound to understand its behavior under various conditions. For instance, studies have demonstrated that the compound exhibits excellent thermal stability and can be used as a building block for constructing high-performance polymers with tailored properties such as increased tensile strength and improved thermal resistance.

In addition to its role in materials science, this compound has shown promise in the pharmaceutical industry as an intermediate in drug synthesis. Its unique structure allows for selective reactions that can lead to bioactive molecules with potential therapeutic applications.

The synthesis of Benzene, [[(5-chloro-2,4,4-trimethylpentyl)oxy]methyl]- involves a multi-step process that includes nucleophilic aromatic substitution and subsequent functionalization steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its reliability as a starting material for further chemical transformations.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Recent studies have indicated that under specific conditions, such as microbial activity or photodegradation, the compound can undergo transformation into less harmful byproducts.

In conclusion, Benzene, [[(5-chloro-2,4,4-trimethylpentyl)oxy]methyl]- (CAS No: 2137903-42-3) is a versatile compound with significant potential in multiple industries. Its unique structure and properties make it a valuable tool for researchers aiming to develop innovative solutions in materials science and pharmaceuticals.